N-(3-aminopropyl)-N-methylcyclopropanamine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-(3-aminopropyl)imidazole-based poly (ionic liquid) as an adsorbent for the selective recovery of Au (iii) ions from aqueous solutions has been described . Another study presented the synthesis of a novel poly (ionic liquid) adsorbent (PIL-APIBCl) through the modification of poly (styrene-co-maleic anhydride) (PSMA) composites with N-(3-aminopropyl)imidazole (API) and benzyl chloride (BCl) .Molecular Structure Analysis
The molecular structure of a compound is based on structures generated from information available in databases . The molecular formula of a similar compound, N’- (3-aminopropyl)-N,N-dimethylpropane-1,3-diamine, is C8H21N3 .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For a similar compound, N-(3-aminopropyl) iminodiethanol, it is reported to be a clear/colourless liquid miscible in water. It is a non-flammable liquid and a corrosive product .Mechanism of Action
The mechanism of action of a compound depends on its chemical structure and its intended use. For instance, one study suggests that similar compounds could lower plasma cholesterol, improve glycemic control in patients with type 2 diabetes, and regulate balance energy metabolism via receptors or receptor-independent mediated mechanisms .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-aminopropyl)-N-methylcyclopropanamine involves the reaction of N-methylcyclopropanamine with 3-aminopropylamine.", "Starting Materials": [ "N-methylcyclopropanamine", "3-aminopropylamine" ], "Reaction": [ "Step 1: Dissolve N-methylcyclopropanamine in anhydrous ethanol.", "Step 2: Add 3-aminopropylamine to the solution and stir for 24 hours at room temperature.", "Step 3: Filter the resulting mixture and wash the solid with cold ethanol.", "Step 4: Dry the solid under vacuum to obtain N-(3-aminopropyl)-N-methylcyclopropanamine as a white crystalline powder." ] } | |
CAS RN |
1094298-31-3 |
Product Name |
N-(3-aminopropyl)-N-methylcyclopropanamine |
Molecular Formula |
C7H16N2 |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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